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Compound of Interest

Compound Name: N-Boc norketamine

Cat. No.: B2751820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of the N-
Boc norketamine analytical standard, its synthesis, and its application in quantitative analysis.

N-Boc norketamine serves as a crucial reference material in forensic and research settings for

the accurate identification and quantification of its parent compound, norketamine, a primary

metabolite of ketamine.

Commercial Availability of N-Boc Norketamine
Analytical Standard
Several chemical suppliers offer N-Boc norketamine as an analytical reference standard. The

product is typically intended for research and forensic use.[1][2][3] Key details from prominent

suppliers are summarized in the table below. Please note that pricing is often available upon

request by logging into the respective supplier's website.
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Supplier
Catalog
Number

Product
Name

CAS
Number

Purity
Available
Quantitie
s

Storage
Temperat
ure

Cayman

Chemical
9003560

N-Boc

Norketamin

e

2177263-

88-4
≥98% 1 mg, 5 mg -20°C

LGC

Standards

TRC-

C422205-

1G

N-Boc

Norketamin

e

2177263-

88-4

Not

specified

Not

specified

Not

specified

MedchemE

xpress

HY-

W718754

N-Boc

norketamin

e

2177263-

88-4

Not

specified

1 mg, 5

mg, 10 mg,

50 mg

-20°C (3

years)

Labchem

9003560-

1mg,

9003560-

5mg

N-Boc

Norketamin

e

2177263-

88-4

Not

specified
1 mg, 5 mg -20°C

Synthesis of N-Boc Norketamine
N-Boc norketamine is synthesized from its precursor, norketamine, through the introduction of

a tert-butyloxycarbonyl (Boc) protecting group. This process is essential for certain analytical

derivatization procedures and for use in further chemical synthesis. A representative synthesis

workflow is outlined below.[4]
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Synthesis of N-Boc Norketamine

Norketamine

Reaction Mixture

Di-tert-butyl dicarbonate (Boc)2O
Potassium carbonate (K2CO3)

Toluene

N-Boc Norketamine
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A diagram illustrating the synthesis of N-Boc norketamine.

Detailed Synthesis Protocol
The synthesis of N-Boc norketamine involves the treatment of norketamine with di-tert-butyl

dicarbonate in the presence of a base, such as potassium carbonate, in a suitable solvent like

toluene.[4] The reaction mixture is typically stirred for a specified period to allow for the

complete protection of the amine group on the norketamine molecule. Following the reaction,

standard work-up and purification procedures, such as extraction and chromatography, are

employed to isolate the pure N-Boc norketamine product.

Analytical Application: Quantitative Analysis by LC-
MS/MS
N-Boc norketamine is often used as an internal standard or as a calibrant in the quantitative

analysis of norketamine in biological matrices using techniques like Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS). A generalized workflow for such an analysis is

presented below.
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LC-MS/MS Workflow for Norketamine Quantification

Biological Sample
(e.g., Plasma, Urine)

Sample Preparation
(e.g., Protein Precipitation, SPE)

Liquid Chromatography
(Separation)

Tandem Mass Spectrometry
(Detection & Quantification)

Data Analysis

Norketamine Concentration

Click to download full resolution via product page

A typical workflow for the quantitative analysis of norketamine.

Representative Experimental Protocol
1. Sample Preparation:

Protein Precipitation: To a known volume of the biological sample (e.g., plasma), add a

precipitating agent such as acetonitrile.
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Internal Standard Spiking: Add a known concentration of N-Boc norketamine (or a

deuterated analog) as an internal standard.

Centrifugation: Vortex the mixture and centrifuge to pellet the precipitated proteins.

Supernatant Transfer: Transfer the supernatant to a clean tube for analysis.

2. Liquid Chromatography (LC):

Column: A C18 reverse-phase column is commonly used for separation.

Mobile Phase: A gradient elution with a mixture of an aqueous solution (e.g., water with

formic acid) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.

Injection Volume: A small volume (e.g., 5-10 µL) of the prepared sample is injected into the

LC system.

3. Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive mode is generally used.

Detection: Multiple Reaction Monitoring (MRM) is utilized for its high selectivity and

sensitivity. Specific precursor-to-product ion transitions for both norketamine and the internal

standard are monitored.

Mechanism of Action: Relevance to Norketamine's
Biological Context
Norketamine, the analyte of interest, is a metabolite of ketamine, a well-known N-methyl-D-

aspartate (NMDA) receptor antagonist.[5][6][7] Understanding the signaling pathway of the

parent compound provides crucial context for researchers working with its metabolites. The

primary mechanism involves the blockade of NMDA receptors, which leads to a cascade of

downstream effects influencing synaptic plasticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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